Cas no 1310403-85-0 (1-Phenylpyrrole-2-boronic acid pinacol ester)

• Product Name: 1-Phenylpyrrole-2-boronic acid pinacol ester
• CAS No: 1310403-85-0
• MF: C₁₆H₂₀BNO₂
• MW: 269.146504402161
• CID: 2602429
• PubChem ID: 329762903
• Update Time: 2025-06-09

1-Phenylpyrrole-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole
• 1-Phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
• 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen (1-phenyl-1H-pyrrol-2-yl)boronate
• DTXSID50746305
• 1-Phenylpyrrole-2-boronic acid pinacol ester
• 1-Phenylpyrrole-2-boronic acid pinacol ester, 95%
• 1310403-85-0
• MB14720

• MDL： MFCD15144792
• Inchi： 1S/C16H20BNO2/c1-15(2)16(3,4)20-17(19-15)14-11-8-12-18(14)13-9-6-5-7-10-13/h5-12H,1-4H3
• InChI Key： VNVCVJBYXTXQRQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CN2C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 269.1587090g/mol
• Monoisotopic Mass: 269.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4Ų

Experimental Properties

• Melting Point: 123-127 °C

1-Phenylpyrrole-2-boronic acid pinacol ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on 1-Phenylpyrrole-2-boronic acid pinacol ester

1-Phenylpyrrole-2-boronic acid pinacol ester (CAS No. 1310403-85-0): An Overview of Its Synthesis, Properties, and Applications

1-Phenylpyrrole-2-boronic acid pinacol ester (CAS No. 1310403-85-0) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is particularly valuable due to its reactivity and stability, making it an essential building block in the synthesis of complex organic molecules and pharmaceuticals.

The synthesis of 1-Phenylpyrrole-2-boronic acid pinacol ester typically involves the coupling of a phenylpyrrole derivative with a boronic acid or boronic ester. One common method is the Suzuki-Miyaura coupling reaction, which is widely used in organic synthesis for its efficiency and mild reaction conditions. This reaction involves the palladium-catalyzed cross-coupling of an aryl halide with a boronic acid or boronic ester, leading to the formation of a new carbon-carbon bond.

The physical properties of 1-Phenylpyrrole-2-boronic acid pinacol ester include its solubility in common organic solvents such as dichloromethane, tetrahydrofuran (THF), and dimethylformamide (DMF). It is also stable under standard laboratory conditions, making it suitable for long-term storage and use in various synthetic protocols. The compound's stability is further enhanced by the presence of the pinacol ester group, which protects the boronic acid from rapid hydrolysis.

In terms of its chemical reactivity, 1-Phenylpyrrole-2-boronic acid pinacol ester is highly reactive towards electrophilic aromatic substitution reactions and can participate in various coupling reactions. This makes it a valuable intermediate in the synthesis of functionalized pyrroles, which are important scaffolds in medicinal chemistry. For instance, pyrroles are often found in bioactive molecules such as antibiotics, antivirals, and anticancer agents.

Recent research has highlighted the potential applications of 1-Phenylpyrrole-2-boronic acid pinacol ester in the development of new pharmaceuticals. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize novel inhibitors of protein-protein interactions (PPIs), which are challenging targets for drug discovery. The study showed that derivatives of 1-Phenylpyrrole-2-boronic acid pinacol ester exhibited potent inhibitory activity against specific PPIs involved in cancer progression.

Beyond medicinal chemistry, 1-Phenylpyrrole-2-boronic acid pinacol ester has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in the Journal of Materials Chemistry C reported that compounds derived from 1-Phenylpyrrole-2-boronic acid pinacol ester exhibited excellent charge transport properties and high photoluminescence quantum yields, making them promising candidates for next-generation electronic devices.

The versatility of 1-Phenylpyrrole-2-boronic acid pinacol ester extends to its use as a ligand in coordination chemistry. A study published in Inorganic Chemistry explored the coordination behavior of this compound with various metal ions, including palladium and platinum. The resulting complexes showed interesting catalytic properties and were used to promote a range of chemical transformations, including C-H activation and C-C bond formation.

In conclusion, 1-Phenylpyrrole-2-boronic acid pinacol ester (CAS No. 1310403-85-0) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. Its unique combination of reactivity and stability makes it an invaluable tool for researchers working on the development of new materials and pharmaceuticals. As research continues to uncover new applications for this compound, its importance in these fields is likely to grow even further.